Cas no 222978-02-1 (2-Fluoro-4-(hydroxymethyl)benzonitrile)

• Product Name: 2-Fluoro-4-(hydroxymethyl)benzonitrile
• CAS No: 222978-02-1
• Molecular Formula: C₈H₆FNO
• Molecular Weight: 151.1377
• MDL: MFCD08236861
• CID: 244468
• PubChem ID: 11829631

2-Fluoro-4-(hydroxymethyl)benzonitrile Properties

Names and Identifiers

• 2-Fluoro-4-(hydroxymethyl)benzonitrile
• 2-Fluoro-4-(hydroxymethyl)benzenecarbonitrile
• Benzonitrile,2-fluoro-4-(hydroxymethyl)-
• 4-Cyano-3-fluorobenzyl alcohol
• 3-fluoro-4-cyanobenzyl alcohol
• 4-cyano-3-fluoro-benzyl alcohol
• WLQHJQUGYACADR-UHFFFAOYSA-N
• fluorohydroxymethylbenzenecarbonitrile
• 2-Fluoro-4-hydroxymethylbenzonitrile
• CL8922
• SBB086758
• 2-Fluoro-4-hydroxymethyl-benzonitrile
• AKOS005072202
• BENZONITRILE, 2-FLUORO-4-(HYDROXYMETHYL)-
• MFCD08236861
• DTXSID10473983
• AB44199
• 2-fluoranyl-4-(hydroxymethyl)benzenecarbonitrile
• SY106756
• 2-fluoro-4-(hydroxymethyl)benzonitrile, AldrichCPR
• SCHEMBL3164050
• CS-W005493
• 222978-02-1
• J-509386
• FT-0680920
• DB-0605
• A816093

• MDL： MFCD08236861
• InChIKey： WLQHJQUGYACADR-UHFFFAOYSA-N
• Inchi： 1S/C8H6FNO/c9-8-3-6(5-11)1-2-7(8)4-10/h1-3,11H,5H2
• SMILES： FC1=C(C#N)C([H])=C([H])C(C([H])([H])O[H])=C1[H]

Computed Properties

• Exact Mass: 151.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 151.043341977g/mol
• Heavy Atom Count: 11
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 44

Experimental Properties

• LogP: 1.18968
• PSA: 44.02000
• Melting Point: 70-72°C

2-Fluoro-4-(hydroxymethyl)benzonitrile Security Information

• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning
• HazardClass：IRRITANT

2-Fluoro-4-(hydroxymethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols